N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide

• IUPAC Name: N-(4-bromo-2-propan-2-ylphenyl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C15H21BrN2O2/c1-11(2)13-9-12(16)3-4-14(13)17-15(19)10-18-5-7-20-8-6-18/h3-4,9,11H,5-8,10H2,1-2H3,(H,17,19)
• InChI Key: GTSURFNFIHILJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)Br)NC(=O)CN2CCOCC2
• Molecular Formula: C15H21BrN2O2
• Molecular Weight: 341.24 g/mol

Description

N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide, also known as BIA 10-2474, is a small molecule drug candidate that has attracted significant attention in the scientific community due to its potential therapeutic applications. BIA 10-2474 is a fatty acid amide hydrolase (FAAH) inhibitor that has been shown to modulate the endocannabinoid system, which is involved in a wide range of physiological processes.

Mechanism of Action

N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474 acts as a selective inhibitor of FAAH, which is an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474 increases the levels of endocannabinoids in the body, which can modulate various physiological processes such as pain, inflammation, and anxiety.
Biochemical and Physiological Effects
N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474 has been shown to have several biochemical and physiological effects in preclinical models. It has been shown to increase the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol in the body, which can modulate various physiological processes. N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474 has also been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474 is its selectivity for FAAH, which can reduce the potential for off-target effects. However, N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474 has also been associated with some limitations, including its potential for toxicity in humans. In a clinical trial conducted in 2016, one subject died and four others experienced neurological symptoms after receiving N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474.

Future Directions

For research on N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474 could include investigating its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as well as its potential for use in combination with other drugs for the treatment of pain and inflammation. Additionally, further studies could be conducted to better understand the mechanisms underlying the toxicity associated with N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474.

Scientific Research Applications

N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474 has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, anxiolytic, and anti-epileptic effects in animal models. N-(4-bromo-2-isopropylphenyl)-2-(4-morpholinyl)acetamide 10-2474 has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.